2-hydroxy-N-[3-(1H-imidazol-1-yl)propyl]-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: 2-hydroxy-N-(3-imidazol-1-ylpropyl)-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C15H15N5O3/c21-13(17-5-3-7-19-9-6-16-10-19)12-14(22)18-11-4-1-2-8-20(11)15(12)23/h1-2,4,6,8-10,22H,3,5,7H2,(H,17,21)
• InChI Key: VXZFUXUMWYWZGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(C(=O)N2C=C1)C(=O)NCCCN3C=CN=C3)O
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms, and future challenges.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It is amphoteric in nature, meaning it shows both acidic and basic properties.

Scientific Research Applications

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Preparation of pH-sensitive Amphiphilic Polymers

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Future Directions

The development of new drugs that overcome antimicrobial resistance (AMR) problems is necessary. Heterocyclic compounds, like imidazole, give high chemotherapeutic values and act as a remedy for the development of novel drugs. Therefore, the study and development of imidazole derivatives remain an important area of research in medicinal chemistry.